(Z)-3-(3-hydroxyphenyl)-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile

• IUPAC Name: (Z)-3-(3-hydroxyphenyl)-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C13H10N2OS/c1-9-8-17-13(15-9)11(7-14)5-10-3-2-4-12(16)6-10/h2-6,8,16H,1H3/b11-5-
• InChI Key: AKEXBNKXYGYGHV-WZUFQYTHSA-N
• Canonical SMILES: CC1=CSC(=N1)C(=CC2=CC(=CC=C2)O)C#N
• Isomeric SMILES: CC1=CSC(=N1)/C(=C\C2=CC(=CC=C2)O)/C#N
• Molecular Formula: C13H10N2OS
• Molecular Weight: 242.30 g/mol

Description

(Z)-3-(3-hydroxyphenyl)-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile, also known as HPTN, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and has been investigated for its mechanism of action and potential future directions for research.

Mechanism of Action

The mechanism of action of (Z)-3-(3-hydroxyphenyl)-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways within cells. (Z)-3-(3-hydroxyphenyl)-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile has been found to inhibit the activity of the enzyme tyrosine kinase, which is involved in cell signaling and proliferation. Additionally, (Z)-3-(3-hydroxyphenyl)-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile has been shown to modulate the activity of certain ion channels in neurons, which may contribute to its effects on neuronal activity.
Biochemical and physiological effects:
(Z)-3-(3-hydroxyphenyl)-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile has been found to have a variety of biochemical and physiological effects, including anti-tumor activity, modulation of neuronal activity, and inhibition of enzyme activity. In cancer cells, (Z)-3-(3-hydroxyphenyl)-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile has been found to induce apoptosis and inhibit cell proliferation. In neurons, (Z)-3-(3-hydroxyphenyl)-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile has been shown to modulate the activity of ion channels and affect synaptic transmission. Additionally, (Z)-3-(3-hydroxyphenyl)-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile has been found to inhibit the activity of the enzyme tyrosine kinase, which is involved in cell signaling and proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using (Z)-3-(3-hydroxyphenyl)-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile in lab experiments is its potential for use in cancer research and drug development. (Z)-3-(3-hydroxyphenyl)-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile has been found to exhibit anti-tumor activity and may serve as a lead compound for the development of new pharmaceuticals. However, one limitation of using (Z)-3-(3-hydroxyphenyl)-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile in lab experiments is its limited availability and high cost. Additionally, further research is needed to fully understand the mechanism of action and potential side effects of (Z)-3-(3-hydroxyphenyl)-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile.

Future Directions

There are several potential future directions for research involving (Z)-3-(3-hydroxyphenyl)-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile. One area of interest is the development of new pharmaceuticals based on the structure of (Z)-3-(3-hydroxyphenyl)-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile. Additionally, further research is needed to fully understand the mechanism of action of (Z)-3-(3-hydroxyphenyl)-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile and its potential applications in cancer research and neurobiology. Finally, investigations into the potential side effects and toxicity of (Z)-3-(3-hydroxyphenyl)-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile are needed to fully evaluate its safety for use in humans.

Synthesis Methods

The synthesis of (Z)-3-(3-hydroxyphenyl)-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile can be achieved through a multi-step process involving the reaction of several different chemical compounds. One common method involves the reaction of 3-hydroxybenzaldehyde with 2-amino-4-methylthiazole to form an intermediate product, which is then reacted with cyanoacetic acid to produce (Z)-3-(3-hydroxyphenyl)-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile.

Scientific Research Applications

(Z)-3-(3-hydroxyphenyl)-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile has been studied for its potential applications in a variety of scientific research fields, including cancer research, neurobiology, and drug development. In cancer research, (Z)-3-(3-hydroxyphenyl)-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile has been found to exhibit anti-tumor activity by inducing apoptosis in cancer cells. In neurobiology, (Z)-3-(3-hydroxyphenyl)-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile has been investigated for its potential to modulate neuronal activity and treat neurological disorders. In drug development, (Z)-3-(3-hydroxyphenyl)-2-(4-methyl-1,3-thiazol-2-yl)prop-2-enenitrile has been studied as a potential lead compound for the development of new pharmaceuticals.